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Compound of Interest

Compound Name: 4-Methyl-2-phenoxypyridine

Cat. No.: B1642503

Get Quote

This guide provides a comprehensive technical overview of 4-methyl-2-phenoxypyridine, a

substituted pyridine derivative of interest to researchers and professionals in organic synthesis,

medicinal chemistry, and materials science. This document delves into its nomenclature,

physicochemical properties, synthesis strategies, and potential applications, offering insights

grounded in established chemical principles.

Part 1: Chemical Identity and Nomenclature
The compound with the common name 2-phenoxy-4-picoline is systematically identified under

IUPAC nomenclature, which provides an unambiguous representation of its molecular

structure.

IUPAC Name
The formal IUPAC name for this compound is 4-methyl-2-phenoxypyridine. This name is

derived from the parent heterocycle, pyridine, with a methyl group at the 4th position and a

phenoxy group at the 2nd position of the pyridine ring.
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In scientific literature and chemical databases, this compound may be referred to by several

synonyms, including:

2-phenoxy-4-picoline

2-phenoxy-γ-picoline

Chemical Structure and Properties
The structural formula and key physicochemical properties are summarized below.
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Part 2: Synthesis and Methodologies
The synthesis of 4-methyl-2-phenoxypyridine can be approached through several

established synthetic routes for forming aryl ether linkages on heterocyclic rings. A common

and effective method involves nucleophilic aromatic substitution (SNAr).

General Synthesis Workflow via SNAr
The synthesis of 2-phenoxypyridine derivatives can be efficiently achieved through the reaction

of a halopyridine with a phenoxide. In the case of 4-methyl-2-phenoxypyridine, this involves

the reaction of 2-chloro-4-methylpyridine with phenol in the presence of a base.
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Caption: General workflow for the synthesis of 4-methyl-2-phenoxypyridine.

Detailed Experimental Protocol
The following is a representative experimental protocol for the synthesis of 4-methyl-2-
phenoxypyridine:

Reagent Preparation: To a solution of phenol (1.2 equivalents) in a suitable aprotic polar

solvent such as dimethylformamide (DMF), add a strong base like sodium hydride (NaH) or a

milder base such as potassium carbonate (K₂CO₃) (1.5 equivalents) portion-wise at 0 °C.

Reaction Mixture: Stir the mixture at room temperature until the evolution of hydrogen gas

ceases (in the case of NaH) or for 30 minutes (for K₂CO₃) to ensure the complete formation

of the corresponding phenoxide.

Nucleophilic Substitution: Add 2-chloro-4-methylpyridine (1.0 equivalent) to the reaction

mixture.

Heating: Heat the reaction mixture to a temperature between 80-120 °C and monitor the

reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, cool the reaction mixture to room temperature and quench with

water. Extract the aqueous layer with a suitable organic solvent like ethyl acetate.
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Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel to afford the desired 4-methyl-2-phenoxypyridine.

Part 3: Applications in Research and Development
While specific applications of 4-methyl-2-phenoxypyridine are not extensively documented,

its structural motifs are present in molecules with significant biological activity and material

properties. Pyridine derivatives are widely used as intermediates in the synthesis of

pharmaceuticals and agrochemicals.[1]

Pharmaceutical and Agrochemical Synthesis
The phenoxypyridine scaffold is a key structural element in a variety of biologically active

compounds. For instance, the related compound 2-methoxy-4-methylpyridine is a versatile

building block in the synthesis of pharmaceuticals and agrochemicals.[1] The ability of the

pyridine nitrogen to participate in hydrogen bonding and coordination is crucial for the binding

of drugs to their biological targets.[2]

The N-methyl-4-phenoxypicolinamide motif, which is structurally related, is found in potent anti-

cancer agents like sorafenib.[3] This suggests that 4-methyl-2-phenoxypyridine could serve

as a valuable intermediate for the synthesis of novel therapeutic agents.

Ligand Development in Coordination Chemistry
Pyridine-based structures are fundamental in the design of ligands for coordination chemistry.

The nitrogen atom of the pyridine ring can coordinate with metal ions, and the substituents on

the ring can be modified to tune the electronic and steric properties of the resulting metal

complexes. These complexes can have applications in catalysis and materials science.[1] For

example, substituted 2-pyridyl-4-phenylquinolines are used as bidentate aza chelating

molecules for complexing with metal cations like Ru, Os, and Ir.[4]

Part 4: Conclusion
4-methyl-2-phenoxypyridine is a compound with significant potential as a building block in

various fields of chemical research and development. Its synthesis is achievable through well-

established methodologies, and its structural features suggest its utility in the creation of novel
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pharmaceuticals, agrochemicals, and advanced materials. Further exploration of the reactivity

and applications of this compound is warranted to fully realize its scientific and commercial

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. nbinno.com [nbinno.com]

3. Synthesis and Cytotoxic Evaluation of Novel N-Methyl-4-phenoxypicolinamide Derivatives
- PMC [pmc.ncbi.nlm.nih.gov]

4. Synthesis of Substituted 2-Pyridyl-4-phenylquinolines | MDPI [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-methyl-2-
phenoxypyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1642503#2-phenoxy-4-picoline-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.mdpi.com/1422-8599/23/1/M1348
https://pubchem.ncbi.nlm.nih.gov/compound/12679943
https://www.frontiersin.org/articles/10.3389/fpubh.2023.1287959/full
https://pubs.acs.org/doi/10.1021/acs.orglett.3c04297
https://www.benchchem.com/product/b1642503?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/28913
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/role-pyridine-intermediates-pharmaceutical-synthesis-ge
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264436/
https://www.mdpi.com/1420-3049/7/8/618
https://www.benchchem.com/product/b1642503#2-phenoxy-4-picoline-iupac-name-and-synonyms
https://www.benchchem.com/product/b1642503#2-phenoxy-4-picoline-iupac-name-and-synonyms
https://www.benchchem.com/product/b1642503#2-phenoxy-4-picoline-iupac-name-and-synonyms
https://www.benchchem.com/product/b1642503#2-phenoxy-4-picoline-iupac-name-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1642503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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